Cas no 18520-94-0 (2-amino-9-(3,4,5-trihydroxyoxan-2-yl)-3h-purin-6-one)

• Product Name: 2-amino-9-(3,4,5-trihydroxyoxan-2-yl)-3h-purin-6-one
• CAS No: 18520-94-0
• MF: C₁₀H₁₃N₅O₅
• MW: 283.240721464157
• CID: 907254
• PubChem ID: 135509625
• Update Time: 2025-04-19

2-amino-9-(3,4,5-trihydroxyoxan-2-yl)-3h-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-(3,4,5-trihydroxyoxan-2-yl)-3h-purin-6-one
• 2-amino-9-pentopyranosyl-3,9-dihydro-6h-purin-6-one
• AC1L6ITP
• AC1Q6I66
• AR-1D8748
• NSC107404
• SureCN6684761
• SCHEMBL6684761
• 18520-94-0
• DTXSID80296065
• NSC-107404

• Inchi： 1S/C10H13N5O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(16)1-20-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19)
• InChI Key： VDCSDPLTVLHWGL-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1N1C=NC2C(NC(N)=NC1=2)=O)O)O)O

Computed Properties

• Exact Mass: 283.09179
• Monoisotopic Mass: 283.09166853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 155.22
• LogP: -2.10550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds